2-Bromo-3-ethoxy-6-iodopyridine
Overview
Description
“2-Bromo-3-ethoxy-6-iodopyridine” is a chemical compound with the molecular formula C7H7BrINO . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various computational methods. For example, the Molecular Electrostatic Potential (MEP) can be computed using the B3LYP/6-311++G (d,p) level of theory .Scientific Research Applications
Synthesis Pathways and Intermediates
2-Bromo-3-ethoxy-6-iodopyridine serves as a versatile intermediate in organic synthesis, enabling the construction of complex pyridine derivatives through rearrangements and aminations. For instance, the compound participates in reactions leading to various substituted pyridines, which are pivotal in medicinal chemistry and material science. The synthesis of 2-amino-5-ethoxypyridine from 3-ethoxypyridine via 2-bromo-3-ethoxy-6-nitropyridine highlights the role of this compound derivatives in facilitating nucleophilic substitution reactions that introduce amino groups into the pyridine ring (Hertog, Jouwersma, Willebrands‐Schogt, 2010).
Reactivity and Transformation
The reactivity of bromo-derivatives of ethoxypyridines, including those related to this compound, under various conditions has been extensively studied. These studies provide insights into halogen exchange reactions, the effects of solvents on substitution reactions, and the generation of novel pyridine derivatives through halogen dance reactions. For example, the transformation of this compound into other halogenated pyridines has been explored, shedding light on the synthesis of halogen-rich intermediates for the synthesis of pentasubstituted pyridines, which are of great interest in the development of new pharmaceuticals and materials (Wu, Porter, Frennesson, Saulnier, 2022).
Structural and Mechanistic Insights
The structure and mechanistic pathways involved in the reactions of this compound and its derivatives contribute to our understanding of pyridine chemistry. Investigations into the amination reactions and the formation of aminopyridines from bromo- and ethoxy-substituted pyridines have revealed the intermediacy of pyridyne species and the influence of solvent polarity on reaction outcomes. These studies not only enrich the knowledge base of pyridine reactivity but also offer methodologies for synthesizing aminopyridines with potential biological activity (Hertog, Jouwersma, 1953).
Applications in Material Science and Medicinal Chemistry
The unique reactivity profile of this compound makes it a valuable building block in the synthesis of complex organic molecules. Its role in facilitating the introduction of various functional groups through selective reactions expands the toolbox available for the design and synthesis of new materials and drugs. For example, the conversion of this compound to other functionalized pyridines through selective halogenation and cross-coupling reactions opens avenues for the development of novel organic semiconductors, ligands for metal catalysis, and intermediates for pharmaceuticals (Duan, Li, Li, Huang, 2004).
Properties
IUPAC Name |
2-bromo-3-ethoxy-6-iodopyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrINO/c1-2-11-5-3-4-6(9)10-7(5)8/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBKRJZFNZIRLRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(N=C(C=C1)I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.